Cas no 1491839-28-1 (1'-Neopentylspiro[indoline-3,3'-pyrrolidine])

• Product Name: 1'-Neopentylspiro[indoline-3,3'-pyrrolidine]
• CAS No: 1491839-28-1
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 4823055
• Update Time: 2025-06-11

1'-Neopentylspiro[indoline-3,3'-pyrrolidine] Chemical and Physical Properties

Names and Identifiers

• 1'-NEOPENTYLSPIRO[INDOLINE-3,3'-PYRROLIDINE]
• 1'-Neopentylspiro[indoline-3,3'-pyrrolidine]

• Inchi： 1S/C16H24N2/c1-15(2,3)11-18-9-8-16(12-18)10-17-14-7-5-4-6-13(14)16/h4-7,17H,8-12H2,1-3H3
• InChI Key： TUEPAQIPSZVYGR-UHFFFAOYSA-N
• SMILES： N1(CC(C)(C)C)CCC2(C3C=CC=CC=3NC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.6
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1'-Neopentylspiro[indoline-3,3'-pyrrolidine]

Comprehensive Overview of 1'-Neopentylspiro[indoline-3,3'-pyrrolidine] (CAS No. 1491839-28-1): Structure, Applications, and Research Insights

The compound 1'-Neopentylspiro[indoline-3,3'-pyrrolidine] (CAS No. 1491839-28-1) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique spiro[indoline-3,3'-pyrrolidine] core and neopentyl substituent, this compound exhibits remarkable structural rigidity and potential bioactivity. Its CAS number 1491839-28-1 serves as a critical identifier for researchers seeking high-purity samples or detailed analytical data.

Recent studies highlight the growing interest in spirocyclic compounds due to their three-dimensional complexity, which often translates to enhanced binding affinity in drug discovery. The 1'-Neopentyl modification in this molecule introduces steric hindrance, potentially improving metabolic stability—a key concern addressed in modern medicinal chemistry discussions. Researchers frequently search for "spirocyclic drug candidates 2024" or "neopentyl group in pharmacokinetics," reflecting industry trends toward optimizing drug-like properties.

From a synthetic chemistry perspective, the spiro[indoline-3,3'-pyrrolidine] scaffold presents intriguing challenges and opportunities. The CAS 1491839-28-1 compound's stereochemistry is particularly relevant to researchers investigating "asymmetric synthesis of spirocycles"—a trending topic in organic chemistry forums. Advanced techniques like transition metal catalysis and photoredox reactions are often employed to construct such architectures, as evidenced by the surge in publications tagged with "C–H functionalization of indolines."

The physicochemical properties of 1'-Neopentylspiro[indoline-3,3'-pyrrolidine] make it valuable for multiple applications. Its lipophilic neopentyl moiety may influence blood-brain barrier penetration, a hot topic in neuroscience research (see popular queries like "CNS drug design strategies 2024"). Meanwhile, materials scientists exploring "spirocyclic polymers for OLEDs" have noted similar structures for their electron-transport characteristics, linking this compound to cutting-edge optoelectronic materials development.

Analytical characterization of CAS 1491839-28-1 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on distinguishing diastereomers—a common challenge reflected in search terms like "spirocycle NMR peak assignment." The compound's stability under various pH conditions (a frequent concern in "preformulation studies" searches) further enhances its utility as a pharmaceutical intermediate.

Emerging applications in catalysis have also been reported for related spiro[indoline-3,3'-pyrrolidine] derivatives, particularly in organocatalysis—a field generating queries such as "new hydrogen-bonding catalysts." The neopentyl group's influence on catalyst solubility and recyclability remains an active area of investigation, aligning with sustainable chemistry initiatives.

For researchers sourcing this compound, understanding its storage conditions (commonly searched with "spirocyclic compound stability") and handling protocols is essential. While not classified as hazardous, proper handling of 1491839-28-1 ensures reproducible results in sensitive applications like high-throughput screening or structure-activity relationship studies.

The commercial availability of 1'-Neopentylspiro[indoline-3,3'-pyrrolidine] through specialized chemical suppliers has increased significantly, responding to demand from both academic laboratories and industrial R&D teams. Procurement-related searches often include terms like "bulk spirocyclic compounds" or "custom synthesis CAS 1491839-28-1," indicating its transition from a research curiosity to a practical building block.

Future research directions may explore the computational modeling of this compound (see trending searches for "AI in molecular property prediction") or its incorporation into PROTACs (proteolysis-targeting chimeras)—a revolutionary approach dominating "2024 drug discovery trends" discussions. The spirocyclic scaffold's ability to induce protein degradation could position 1491839-28-1 derivatives as valuable tools in targeted protein modulation.